Cas no 898787-55-8 (1,1,1-trifluoro-3-(3-fluorophenyl)propan-2-one)

• Product Name: 1,1,1-trifluoro-3-(3-fluorophenyl)propan-2-one
• CAS No: 898787-55-8
• MF: C₉H₆F₄O
• MW: 206.136956691742
• MDL: MFCD03844186
• CID: 873147
• PubChem ID: 24726852
• Update Time: 2025-04-19

1,1,1-trifluoro-3-(3-fluorophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(3-fluorophenyl)propan-2-one
• 3-(3-FLUOROPHENYL)-1,1,1-TRIFLUORO-2-PROPANONE
• DTXSID90645242
• MFCD03844186
• 898787-55-8
• EN300-1934574
• AKOS010284246

• MDL： MFCD03844186
• Inchi： 1S/C9H6F4O/c10-7-3-1-2-6(4-7)5-8(14)9(11,12)13/h1-4H,5H2
• InChI Key： KODHAZYEAJMZCZ-UHFFFAOYSA-N
• SMILES： FC(C(CC1C=CC=C(C=1)F)=O)(F)F

Computed Properties

• Exact Mass: 206.03500
• Monoisotopic Mass: 206.03547746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.317
• Boiling Point: 183.3°C at 760 mmHg
• Flash Point: 67.1°C
• Refractive Index: 1.436
• PSA: 17.07000
• LogP: 2.49960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes